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Compound of Interest

Compound Name: PI3K-IN-31

Cat. No.: B10854700 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of PI3K-IN-31, a potent phosphoinositide 3-kinase (PI3K) inhibitor used in cancer

research. Adherence to these guidelines will help ensure a safe laboratory environment and

minimize environmental impact.

Quantitative Safety Data for PI3K-IN-31
A thorough understanding of the compound's properties is the first step in safe handling. The

following table summarizes key quantitative data for PI3K-IN-31.
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Property Value Reference

Molecular Formula C₁₉H₂₃F₂N₇O₃ [1]

Molecular Weight 435.43 g/mol [1]

Purity 99.55% [1]

Solubility in DMSO 100 mg/mL [1]

Storage Temperature (Powder) -20°C (3 years); 4°C (2 years) [1]

IC₅₀ PI3Kα 3.7 nM [2]

IC₅₀ PI3Kβ 74 nM [2]

IC₅₀ PI3Kγ 14.6 nM [2]

IC₅₀ PI3Kδ 9.9 nM [2]

Experimental Protocols: Disposal of PI3K-IN-31
The proper disposal of PI3K-IN-31, like other potent kinase inhibitors, requires a multi-step

process to ensure the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are based on general guidelines for hazardous chemical

waste disposal.[3][4][5]

Personnel Protective Equipment (PPE) Requirements:

Before beginning any disposal procedures, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant lab coat

Appropriate chemical-resistant gloves (e.g., nitrile)

Procedure for Disposing of Unused PI3K-IN-31 (Solid):

Waste Classification: Unused PI3K-IN-31 should be treated as hazardous chemical waste.
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Containerization:

Place the original vial or a securely sealed container with the unused compound into a

larger, designated hazardous waste container.

The container must be made of a compatible material, be in good condition with no leaks,

and have a tightly fitting lid.[3][4]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name ("PI3K-IN-31"), the quantity, and the date of

disposal. Do not use abbreviations.[4]

Storage: Store the labeled hazardous waste container in a designated, secure area away

from incompatible materials.

Collection: Arrange for collection by your institution's Environmental Health and Safety

(EH&S) or equivalent hazardous waste management service.[5]

Procedure for Disposing of PI3K-IN-31 Solutions:

Waste Segregation: Do not mix PI3K-IN-31 solutions with other chemical waste streams

unless explicitly permitted by your institution's EH&S office.[3] It is best practice to segregate

halogenated and non-halogenated solvent wastes.[3]

Containerization:

Collect the PI3K-IN-31 solution in a designated, leak-proof hazardous waste container

with a screw cap.

Ensure the container material is compatible with the solvent used (e.g., a designated

container for DMSO waste).

Labeling:

Label the container as "Hazardous Waste."
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List all contents, including the full chemical name "PI3K-IN-31" and the solvent (e.g.,

"Dimethyl Sulfoxide"). Include the approximate concentration and volume.

Storage: Store the container in a designated secondary containment bin to prevent spills.

Collection: Contact your institution's hazardous waste management service for pickup.

Procedure for Disposing of Contaminated Labware:

Gross Decontamination: Whenever possible, decontaminate grossly contaminated labware

(e.g., flasks, stir bars) by rinsing with a suitable solvent. Collect the rinsate as hazardous

waste.[6]

Solid Waste:

Place chemically contaminated disposable items such as pipette tips, gloves, and empty

vials in a designated, sealed plastic bag or container labeled "Hazardous Waste - Solid."

[6]

Ensure no free liquids are present in the solid waste container. Add absorbent material if

necessary.[6]

Empty Containers:

An empty container that held PI3K-IN-31 should be triple-rinsed with a solvent capable of

removing the residue.[4][5]

The rinsate must be collected and disposed of as hazardous liquid waste.[4][5]

After triple-rinsing, deface the original label and dispose of the container according to

institutional guidelines for non-hazardous lab glass or plastic.[5]

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of PI3K-IN-31, the

following workflow diagram is provided.
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Caption: Workflow for the proper disposal of PI3K-IN-31 waste.
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By following these detailed procedures and utilizing the provided visual guide, laboratory

professionals can ensure the safe and compliant disposal of PI3K-IN-31, fostering a culture of

safety and environmental responsibility. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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